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Introduction

Hot melt adhesives (HMAS) are solvent-free thermoplastics that are solid at room temperature
and applied in a molten state. Their performance and longevity are significantly influenced by

their thermal stability, as they are often subjected to high temperatures during manufacturing,

storage, and application. This exposure can lead to thermo-oxidative degradation, resulting in
undesirable changes such as increased viscosity, discoloration, char formation, and a decline
in adhesive properties.

Antioxidant 5057 is a liquid aromatic amine antioxidant that serves as a highly effective
thermal stabilizer in a variety of polymers, including the base polymers used in hot melt
adhesives.[1][2][3][4][5][6] It is particularly noted for its low volatility and high efficiency in
preventing the thermal degradation of polymers.[4][6] In hot melt adhesive formulations,
Antioxidant 5057 is often employed as a secondary antioxidant, working synergistically with
primary phenolic antioxidants to provide excellent long-term thermal aging stability and
maintain good color control.[7] This document provides detailed application notes and
experimental protocols for evaluating the efficacy of Antioxidant 5057 in hot melt adhesive
formulations.

Chemical Properties of Antioxidant 5057
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Property Value

) Benzenamine, N-phenyl-, reaction products with
Chemical Name _
2,4, 4-trimethylpentene

CAS Number 68411-46-1

Appearance Yellow to reddish-brown liquid
Molecular Formula C20H27N

Typical Dosage 0.1 - 0.4% by weight[4][6]

Application in Hot Melt Adhesives

Antioxidant 5057 is a versatile stabilizer suitable for various types of hot melt adhesives,
including those based on:

Ethylene-vinyl acetate (EVA) copolymers

Styrenic block copolymers (SBC), such as SIS and SBS

Polyamides

Polyolefins

Its primary function is to protect the adhesive from degradation during high-temperature
processing and throughout its service life. As a secondary antioxidant, it is particularly effective
at decomposing hydroperoxides and scavenging free radicals, complementing the action of
primary antioxidants. This synergistic approach is crucial for achieving optimal long-term
thermal stability.[7]

Synergistic Effects

For enhanced performance, Antioxidant 5057 is often used in combination with primary
phenolic antioxidants (e.g., Antioxidant 1010 or 1135). This combination provides a more robust
defense against thermal degradation than either antioxidant used alone. The recommended
ratio of primary to secondary antioxidant can vary depending on the specific formulation and
performance requirements and should be determined experimentally.
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Experimental Protocols

The following protocols are designed to evaluate the performance of Antioxidant 5057 in a hot
melt adhesive formulation. A control formulation without any antioxidant and formulations with a
primary antioxidant alone, Antioxidant 5057 alone, and a synergistic blend should be prepared
for comparative analysis.

Preparation of Hot Melt Adhesive Formulations

This protocol describes the preparation of a sample styrenic block copolymer (SBC) based hot
melt adhesive.

Materials:

o Styrene-Isoprene-Styrene (SIS) block copolymer

Tackifying resin (e.g., C5 hydrocarbon resin)

Plasticizing oil (e.g., naphthenic oil)

Primary Antioxidant (e.g., Antioxidant 1010)

Antioxidant 5057

Equipment:

o High-shear laboratory mixer with heating capabilities (e.g., a sigma blade mixer)
e Heating mantle or oil bath

e Inert gas supply (e.g., nitrogen)

Procedure:

o Preheat the mixer to the desired processing temperature (typically 160-180°C).

o Purge the mixing chamber with an inert gas to minimize oxidation during compounding.
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Add the SIS copolymer and the antioxidant(s) to the mixer and mix until the polymer is
molten and homogenous.

Gradually add the tackifying resin and continue mixing until it is fully incorporated.
Slowly add the plasticizing oil and mix until the adhesive is uniform.

Pour the molten adhesive into a suitable container lined with release paper and allow it to
cool.
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Formulation Preparation
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Figure 1: Workflow for HMA Formulation.
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Evaluation of Thermal Stability (ASTM D4499)

This protocol is adapted from the ASTM D4499 standard test method for heat stability of hot-
melt adhesives.

Equipment:

Forced-air oven

Glass beakers

Viscometer with a thermosel attachment

Colorimeter (e.g., Gardner color scale)
Procedure:
e Place 100g of the hot melt adhesive formulation into a glass beaker.

o Place the beaker in a forced-air oven preheated to the desired aging temperature (e.qg.,
177°C).

» At specified time intervals (e.g., 0, 24, 48, 72, and 96 hours), remove a sample of the

adhesive for analysis.

» Viscosity Measurement: Measure the viscosity of the aged sample at the application
temperature using a viscometer.

o Color Assessment: Determine the color of the aged sample using a colorimeter and record
the Gardner color value.

o Skin Formation and Phase Separation: Visually inspect the surface of the adhesive in the
beaker for any skin formation and the bulk of the adhesive for any signs of phase separation.
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Thermal Stability Testing
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Figure 2: Thermal Stability Testing Workflow.
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Evaluation of Adhesive Properties

Equipment:

o Tensile tester

e Substrates for testing (e.g., stainless steel, polyethylene)
e Film applicator

Procedure:

o Sample Preparation: Coat the hot melt adhesive onto a suitable backing material to a
controlled thickness.

e 180° Peel Adhesion:
o Apply the adhesive-coated strip to a standard test panel.

o After a specified dwell time, pull the strip from the panel at a 180° angle and a constant
speed, measuring the force required for removal.

o Shear Adhesion (Holding Power):
o Apply a standard area of the adhesive-coated strip to a test panel.

o Hang a standard weight from the end of the strip and measure the time it takes for the
adhesive to fail.

Data Presentation (lllustrative Data)

The following tables present illustrative data to demonstrate how the performance of
Antioxidant 5057 can be quantified and compared.

Table 1: Viscosity Stability of an SBC Hot Melt Adhesive at 177°C
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0.15% Primary

Control (No 0.3% Primary
. . . . . 0.3% AO 5057 AO + 0.15% AO
Time (hours) AO) Viscosity AO Viscosity . . . .
Viscosity (cP) 5057 Viscosity
(cP) (cP)
(cP)
0 2500 2510 2505 2508
24 3500 2800 2950 2600
48 4800 (gelled) 3100 3400 2750
72 - 3500 3900 2900
96 - 3900 4500 3100

Table 2: Color Stability (Gardner Color) of an SBC Hot Melt Adhesive at 177°C

0.15% Primary

) Control (No 0.3% Primary
Time (hours) 0.3% AO 5057 AO + 0.15% AO
AO) AO
5057
0 1 1 1 1
24 5 3 4 2
48 8 4 6 3
72 12 6 8 4
96 15 8 10 5

Table 3: Adhesion Performance of an SBC Hot Melt Adhesive After Aging for 96 hours at 177°C
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180° Peel Adhesion

Formulation Shear Adhesion (minutes)
(N/25mm)

Unaged Control 25 >10,000

Aged Control (No AO) 12 (cohesive failure) 500

Aged with 0.3% Primary AO 20 8,000

Aged with 0.3% AO 5057 18 6,500

Aged with 0.15% Primary AO +
0.15% AO 5057

23 >10,000

Antioxidant Mechanism

Antioxidant 5057, as an aromatic amine, functions primarily as a radical scavenger. During the
thermo-oxidative degradation of the polymer, free radicals (Re) are formed. These radicals react
with oxygen to form peroxy radicals (ROOe), which can then abstract a hydrogen atom from the
polymer chain, propagating the degradation process. Antioxidant 5057 can donate a hydrogen
atom to these peroxy radicals, neutralizing them and forming a stable hydroperoxide and a less

reactive antioxidant radical.
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Antioxidant Mechanism
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Figure 3: Simplified Antioxidant Mechanism.

Conclusion

Antioxidant 5057 is a highly effective secondary antioxidant for improving the thermal stability
of hot melt adhesives. When used in conjunction with a primary phenolic antioxidant, it can
significantly mitigate the deleterious effects of thermo-oxidative degradation, leading to
improved viscosity control, color stability, and retention of adhesive properties. The
experimental protocols outlined in this document provide a framework for formulators to
effectively evaluate and optimize the concentration of Antioxidant 5057 in their specific hot
melt adhesive systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 12/13 Tech Support


https://www.benchchem.com/product/b3029516?utm_src=pdf-custom-synthesis
https://www.songwon.com/assets/files/media-gallery/pdf/Digital_SON_15_Cor_25_011_CI_CD_Update_SONGNOX5057_-polyols_elastomersPolymerStabilizer.pdf
https://www.echemi.com/cms/34535.html
https://www.absgoods.com/info/songwon-launches-a-new-antioxidant-for-polyure-30814962.html
https://www.absgoods.com/info/songwon-launches-a-new-antioxidant-for-polyure-30814962.html
https://www.specialchem.com/polymer-additives/product/basf-irganox-5057
https://www.songwon.com/assets/files/news-pdf/songwon-extends-and-enhances-the-value-of-its-antioxidant-product-range/SWPR187EN1118-SONGNOX-5057-stabilizer.pdf
https://www.linchemical.com/product/antioxidant-5057/
https://www.adhesivesmag.com/articles/85464-additive-advances
https://www.benchchem.com/product/b3029516#application-of-antioxidant-5057-in-hot-melt-adhesives
https://www.benchchem.com/product/b3029516#application-of-antioxidant-5057-in-hot-melt-adhesives
https://www.benchchem.com/product/b3029516#application-of-antioxidant-5057-in-hot-melt-adhesives
https://www.benchchem.com/product/b3029516#application-of-antioxidant-5057-in-hot-melt-adhesives
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3029516?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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